Cas no 1072903-41-3 (6-Chloro-3-methoxy-benzo[d]isoxazole)

• Product Name: 6-Chloro-3-methoxy-benzo[d]isoxazole
• CAS No: 1072903-41-3
• MF: C₈H₆ClNO₂
• MW: 183.591741085052
• CID: 2102732
• PubChem ID: 24825664
• Update Time: 2024-03-01

6-Chloro-3-methoxy-benzo[d]isoxazole Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole, 6-chloro-3-methoxy-
• 6-chloro-3-methoxy-benzo[d]isoxazole
• 6-CHLORO-3-METHOXY-1,2-BENZOXAZOLE
• CMBI
• BDBM23186
• 6-chloro-3-methoxybenzo[d]isoxazole
• MB09688
• 6-Chloro-3-methoxy-benzo[d]isoxazole

• Inchi： 1S/C8H6ClNO2/c1-11-8-6-3-2-5(9)4-7(6)12-10-8/h2-4H,1H3
• InChI Key： BGVLOJBYTSTMBP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(=NOC=2C=1)OC

Computed Properties

• Exact Mass: 183.0087061g/mol
• Monoisotopic Mass: 183.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.3
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles